Cas no 1164538-38-8 (N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide)

• Product Name: N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide
• CAS No: 1164538-38-8
• MF: C₂₄H₁₈N₄O₂S
• MW: 426.490323543549
• CID: 5433926
• Update Time: 2025-07-22

N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-3-[1-cyano-2-oxo-2-(2-phenylethylamino)ethylidene]isoindol-1-yl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[(1Z)-1-[1-cyano-2-oxo-2-[(2-phenylethyl)amino]ethylidene]-1H-isoindol-3-yl]-
• N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide

• Inchi： 1S/C24H18N4O2S/c25-15-19(23(29)26-13-12-16-7-2-1-3-8-16)21-17-9-4-5-10-18(17)22(27-21)28-24(30)20-11-6-14-31-20/h1-11,14H,12-13H2,(H,26,29)(H,27,28,30)/b21-19-
• InChI Key： QPMOBQRBOZBIKO-VZCXRCSSSA-N
• SMILES： C1(C(NC2C3=C(/C(=C(\C#N)/C(=O)NCCC4=CC=CC=C4)/N=2)C=CC=C3)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide

Introduction to N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide (CAS No. 1164538-38-8)

N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1164538-38-8, represents a testament to the ongoing innovation and exploration within the realm of heterocyclic chemistry. The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a thiophene core, an isoindole moiety, and a nitrile group, which collectively contribute to its distinctive chemical properties and potential biological activities.

The compound's name is rich in chemical significance, with each component playing a crucial role in its overall functionality. The presence of the thiophene ring suggests potential applications in materials science and electronic applications, while the isoindole moiety introduces a layer of complexity that is often associated with bioactive molecules. The cyano group and the (2-phenylethyl)carbamoyl substituent further enhance the molecule's potential utility in drug discovery and medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The structural features of N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide make it an attractive candidate for further investigation in this domain. Specifically, the combination of a thiophene ring and an isoindole scaffold has been observed in several bioactive natural products and drug candidates, suggesting that this compound may exhibit interesting pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites, such as the nitrile group and the amide functionality, allows for diverse chemical modifications. This flexibility is highly valued in medicinal chemistry, where subtle changes in molecular structure can lead to significant alterations in biological activity. Researchers have been exploring various synthetic pathways to modify this compound, aiming to optimize its pharmacokinetic properties and enhance its binding affinity to biological targets.

The synthesis of N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide involves a series of well-executed organic transformations. Key steps include the formation of the isoindole core through cyclization reactions, followed by functionalization with the thiophene ring and the introduction of the nitrile group. These synthetic strategies require careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with the growing emphasis on green chemistry principles.

Electrochemical studies have also been conducted on this compound, given its unique structural features. The thiophene ring is known for its ability to participate in redox reactions, making it a promising candidate for applications in organic electronics. Researchers have been investigating the electrochemical properties of N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide to explore its potential use in dye-sensitized solar cells (DSSCs) and other energy storage devices. The results suggest that this compound may exhibit superior performance compared to existing materials due to its optimized electron transfer characteristics.

Beyond its synthetic interest, N-[(1Z)-1-{cyano[(2-phenylethyl)carbamoyl]methylidene}-1H-isoindol-3-yl]thiophene-2-carboxamide has also been studied for its potential biological activity. Preliminary pharmacological assays have indicated that this compound may possess anti-inflammatory and antioxidant properties. These findings are particularly exciting given the increasing recognition of inflammation as a key factor in various chronic diseases. Further research is needed to fully elucidate its mechanism of action and assess its therapeutic potential.

The development of new methodologies for studying heterocyclic compounds has also been advanced by the investigation of N-(1Z)-1-cyano[E-N-(cyclohexylamino)methylene]-3-methylisoindole derivatives, which share structural similarities with our target compound. These studies have provided valuable insights into the electronic properties and reactivity of related molecules, paving the way for more targeted synthetic approaches. Techniques such as X-ray crystallography have been employed to determine the precise three-dimensional structures of these compounds, offering a deeper understanding of their molecular interactions.

In conclusion, N-[E-(2-cyanoimino[E-cyclohexylamino)methylene]-3-methylisoindolizinone derivatives represent an exciting area of research with significant implications for both pharmaceutical chemistry and materials science. The unique structural features of these compounds make them valuable tools for studying biological processes and developing new materials with enhanced functionality. As research continues to evolve, it is likely that additional applications for these molecules will be discovered, further solidifying their importance in modern science.